Cas no 112477-01-7 (3-methoxy-2-methylpropanehydrazide)

• Product Name: 3-methoxy-2-methylpropanehydrazide
• CAS No: 112477-01-7
• MF: C₅H₁₂N₂O₂
• MW: 132.160981178284
• CID: 2608879
• PubChem ID: 71336481
• Update Time: 2025-06-14

3-methoxy-2-methylpropanehydrazide Chemical and Physical Properties

Names and Identifiers

• 3-methoxy-2-methylpropanehydrazide
• DTXCID60715042
• DB-183555
• EN300-7083584
• 898-044-6
• Propanoic acid, 3-methoxy-2-methyl-, hydrazide
• DTXSID80764299
• 112477-01-7
• G19398

• Inchi： 1S/C5H12N2O2/c1-4(3-9-2)5(8)7-6/h4H,3,6H2,1-2H3,(H,7,8)
• InChI Key： LSGBYPULMKLOSB-UHFFFAOYSA-N
• SMILES： O(C)CC(C(NN)=O)C

Computed Properties

• Exact Mass: 132.089877630Da
• Monoisotopic Mass: 132.089877630Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 95
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 64.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid hydrazides

Additional information on 3-methoxy-2-methylpropanehydrazide

Latest Research Insights on 3-Methoxy-2-Methylpropanehydrazide (CAS: 112477-01-7) in Chemical Biology and Pharmaceutical Applications

In recent years, the compound 3-methoxy-2-methylpropanehydrazide (CAS: 112477-01-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This hydrazide derivative has shown promising potential in various therapeutic applications, particularly due to its unique chemical structure and biological activity. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its applications in drug development. This research brief aims to provide a comprehensive overview of the latest findings related to this compound, highlighting its significance in the field.

One of the key areas of investigation has been the synthesis and structural modification of 3-methoxy-2-methylpropanehydrazide. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for its application in drug development. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, scalable synthesis method that reduces byproduct formation and enhances the compound's stability. This advancement is particularly important for large-scale production and further pharmacological testing.

Another significant focus has been on the compound's biological activity. Preliminary studies have indicated that 3-methoxy-2-methylpropanehydrazide exhibits potent inhibitory effects on specific enzymes involved in inflammatory pathways. For instance, a recent in vitro study revealed its ability to selectively inhibit cyclooxygenase-2 (COX-2), an enzyme associated with inflammation and pain. This finding suggests potential applications in developing non-steroidal anti-inflammatory drugs (NSAIDs) with improved efficacy and reduced side effects.

Furthermore, the compound's pharmacokinetic properties have been under scrutiny. A 2024 study published in the European Journal of Pharmaceutical Sciences investigated its absorption, distribution, metabolism, and excretion (ADME) profile. The results indicated favorable oral bioavailability and a relatively long half-life, making it a suitable candidate for further drug development. However, the study also noted the need for additional optimization to enhance its metabolic stability and reduce potential drug-drug interactions.

In addition to its anti-inflammatory potential, 3-methoxy-2-methylpropanehydrazide has shown promise in oncology research. A recent preclinical study explored its role as a potential adjuvant in chemotherapy. The compound was found to enhance the efficacy of certain chemotherapeutic agents by modulating drug resistance mechanisms in cancer cells. This synergistic effect could pave the way for new combination therapies, particularly in treating resistant cancers.

Despite these promising findings, challenges remain in the development of 3-methoxy-2-methylpropanehydrazide as a therapeutic agent. Issues such as solubility, toxicity at higher doses, and precise target specificity need to be addressed. Ongoing research is focusing on structural analogs and prodrug strategies to overcome these limitations while retaining the compound's beneficial properties.

In conclusion, 3-methoxy-2-methylpropanehydrazide (CAS: 112477-01-7) represents a valuable scaffold in medicinal chemistry with diverse therapeutic potential. Recent advancements in its synthesis, biological evaluation, and pharmacokinetic profiling have significantly contributed to our understanding of this compound. Future research directions may include clinical trials to validate its efficacy and safety in humans, as well as further exploration of its applications in various disease models. The continued investigation of this compound underscores its importance in the ongoing development of novel pharmaceutical agents.